2-Octyl-tetradecanoic Acid Ethyl Ester
Description
2-Octyl-tetradecanoic Acid Ethyl Ester is a branched-chain fatty acid ethyl ester characterized by a tetradecanoic acid (C14) backbone substituted with a 2-octyl group and esterified with ethanol. Branched esters like this are of interest in industrial applications, including lubricants, cosmetics, and biofuels, due to their modified physicochemical behaviors compared to linear-chain esters .
Properties
Molecular Formula |
C₂₄H₄₈O₂ |
|---|---|
Molecular Weight |
368.64 |
Synonyms |
dl-2-Octyl-tetradecanoic Acid Ethyl Ester |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations :
- Chain Length : Longer-chain esters (e.g., C18) exhibit higher melting points and lower volatility compared to shorter chains (e.g., C9) .

- Branching: The 2-octyl branch in the target compound likely reduces crystallinity and enhances solubility in nonpolar solvents compared to linear analogs .
- Unsaturation: Esters with double bonds (e.g., ethyl linoleate) show lower melting points and increased oxidative instability but may exhibit antioxidant activity .
2.2 Physicochemical Properties
Based on analogous compounds:
Notes:
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